Cas no 36791-04-5 (Ribavirin)

• Product Name: Ribavirin
• CAS No: 36791-04-5
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• MDL: MFCD00058564
• CID: 54626
• PubChem ID: 24278685
• Update Time: 2025-07-11

Ribavirin Chemical and Physical Properties

Names and Identifiers

• ribavirin
• 1-((2R,3R,4S,5R)-3,4-DIHYDROXY-5-HYDROXYMETHYL-TETRAHYDRO-FURAN-2-YL)-1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID AMIDE
• 1-BETA-D-RIBOFURANOSYL-1,2,4-TRIAZOLE-3-CARBOXAMIDE
• 1-BETA-D-RIBOFURANOSYL-1,2,4-TRIAZOLE-3-CAROXAMIDE
• 1-BETA-D-RIBOFURANOSYL-1H-1,2,4-TRIAZOLE-3-CARBOXAMIDE
• biopolymers
• D-RIBAVIRIN
• ICN-1229
• LEVOVIRIN
• REBETOL
• rtca
• tribavirin
• vilona
• VIRAMID
• VIRAZID
• VIRAZOLE
• ribamidyl
• varazid
• Ribavirine
• 1-(β-D-Ribofuranosyl)-1,2,4-triazole-3-carboxamide
• 1-beta-d-ribofuranosyl-2
• 1-β-D-Ribofuranosyl-1,2,4-triazole-3-carboxamide
• 1-β-D-ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• 4-triazole-3-carboxamide
• Copegus
• Ravanex
• RTC
• virazol
• [ "" ]
• Ribaviri
• Ribasphere
• Ribamidil
• Ribamide
• Rebetron
• Ribavirin Capsules
• Ribavirinum
• Ribavirina
• Ribavirinum [INN-Latin]
• Ribavirine [INN-French]
• Ribavirina [INN-Spanish]
• SCH 18908
• Ribavirin (Copegus)
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4
• BRD-K60369935-001-02-7
• D00423
• Ribavirinum (INN-Latin)
• HMS3263E08
• HMS2232P07
• AB00430481
• 1-(beta -D-ribofuranosyl)-1,2,4-triazole-3-carboxamide
• NCGC00090726-08
• 1-?-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• GTPL6842
• NSC163039
• HMS3715G07
• NCGC00090726-05
• Rebretron
• KBio1_000782
• DTXSID8023557
• NCGC00090726-09
• BCP0726000138
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• J05AP01
• BPBio1_001195
• SR-01000721904
• cid_37542
• CHEBI:63580
• NSC 163039
• Virazide
• RIBAVIRIN COMPONENT OF PEGINTERFERON
• KBioSS_002331
• RIBAVIRIN [MART.]
• KBio2_004896
• LP01063
• SR-01000721904-2
• BDBM50154375
• 1-Beta-D-ribofuranosyl-1,2,4-triazolo-3-carboxamide
• Ribav
• Tox21_110259
• 1-beta-Ribofuranosyl-1,2,4-triazole-3-carboamide
• KBioGR_001804
• DTXCID603557
• R 9644
• Rebetol (TN)
• RIBAVIRIN [MI]
• RIBAVIRIN [USAN]
• Ribavirin 100 microg/mL in Acetonitrile:Methanol
• NCGC00090726-06
• NCGC00258520-01
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
• 66510-90-5
• Ribavirin Teva
• Ribavirine (INN-French)
• MLS000028486
• s2504
• CAS-36791-04-5
• Ribavirina (INN-Spanish)
• HMS2090L15
• 4pb1
• SMP1_000261
• AB00430481-16
• RIBAVIRIN [EP MONOGRAPH]
• RIBAVIRIN (EP MONOGRAPH)
• NCGC00090726-03
• Z594284196
• 1-.beta.-D-Ribofuranosyl-1,2,4-triazolo-3-carboxamide
• 1-(beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboxamide
• Ribavirin, British Pharmacopoeia (BP) Reference Standard
• RIBA
• Ribavirin, United States Pharmacopeia (USP) Reference Standard
• RBV
• Spectrum_001826
• 1,2,4-Triazole-3-carboxamide, 1-beta-D-ribofuranosyl-
• UNII-49717AWG6K
• Virazolee
• Ribavirin, antiviral
• Ribacine
• KBio2_002328
• BRD-K60369935-001-18-3
• EN300-59237
• Tox21_501063
• Pharmakon1600-01503938
• 1-beta-d-ribofuranosyl-1h-1,2, 4-triazole-3-carboxamide
• 1H-1,2,4-Triazole-3-carboxamide, 1-beta-D-ribofuranosyl-
• DB00811
• 36791-04-5
• KBio2_007464
• Ribavirin BioPartners
• A823370
• 252269-50-4
• SCH-18908
• IWUCXVSUMQZMFG-AFCXAGJDSA-N
• SBI-0051033.P003
• Ro-20-9963
• Ribavirin,(S)
• CCG-38985
• Ribavirin (USAN:USP:INN:BAN)
• R-964
• Tox21_200967
• KBio3_002854
• BSPBio_003352
• Ribavirine;
• SDCCGSBI-0051033.P004
• NCGC00261748-01
• AS-34178
• Ribavirin Mylan
• BRN 0892462
• SMR000058315
• RIBAVIRIN [ORANGE BOOK]
• HMS2094O09
• RIBAVIRIN (MART.)
• 1-ss-D-Ribofuranosyl-1,2,4-triazole-3-carboxamide
• NCGC00090726-01
• DRG-0028
• AKOS001715163
• AB00430481_17
• 1-[(2R,3S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
• RIBAVIRIN [WHO-DD]
• RG-964
• 49717AWG6K
• NS00009126
• Q421862
• NCGC00090726-30
• R0077
• 1-(beta-D-Ribofuranosyl)-1,2,4-triazole-3-carboxamide
• Ribavirin, Pharmaceutical Secondary Standard; Certified Reference Material
• Ribavirin Teva Pharma B.V.
• 1-b-d-ribofuranosyl-1,2,4-triazole-3-carboxamide
• SR-01000076112-11
• EU-0101063
• C-Virin
• MFCD00058564
• Copegus (TN)
• NSC758650
• SCHEMBL3727
• MLS002222317
• NSC-163039
• 1-.beta.-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• NSC-758650
• SR-01000076112-3
• HSDB 6513
• Ribasphere (TN)
• HB4522
• GS-3572
• Ribovirin
• HMS2098G07
• Ribavirin, European Pharmacopoeia (EP) Reference Standard
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide
• NCGC00090726-07
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,2,4-triazole-3-carboxamide
• DivK1c_000782
• RIBAVIRIN [USP MONOGRAPH]
• SPECTRUM1503938
• RIBAVIRIN (USP-RS)
• CHEMBL1643
• RIBAVIRIN [INN]
• RIBAVIRIN [USP-RS]
• SR-01000076112
• Spectrum3_001876
• BSPBio_001085
• HMS502H04
• RIBAVIRIN [EMA EPAR]
• AB00430481-15
• Virazole (TN)
• NCGC00015904-02
• RIBAVIRIN [JAN]
• RIBAVIRIN [HSDB]
• Lopac0_001063
• Ribavirin (JP17/USP/INN)
• IDI1_000782
• ribofluranosyl carboxamide
• RIBAVIRIN [VANDF]
• NINDS_000782
• AB00430481_18
• SR-01000076112-4
• 1H-1,2,4-Triazole-3-carboxamide, 1-.beta.-D-ribofuranosyl-
• Spectrum5_002075
• Tox21_110259_1
• 1-beta-<span class='DL'>D</span>-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• HY-B0434
• NCGC00090726-12
• Spectrum4_001252
• NCGC00090726-25
• Ribavirin [USAN:USP:INN:BAN]
• NCGC00090726-04
• Prestwick3_000993
• RIBAVIRIN (USP MONOGRAPH)
• Cotronak
• SR-01000076112-2
• AA-504/07617051
• Ribavirin (Copegus)?
• Ribavirin (JP18/USP/INN)
• BRD-K60369935-001-15-9
• Ribavirin

• MDL： MFCD00058564
• Inchi： 1S/C8H12N4O5/c9-6(16)7-10-2-12(11-7)8-5(15)4(14)3(1-13)17-8/h2-5,8,13-15H,1H2,(H2,9,16)/t3-,4-,5-,8-/m1/s1
• InChI Key： IWUCXVSUMQZMFG-AFCXAGJDSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 244.08100
• Monoisotopic Mass: 244.08077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 144

Experimental Properties

• Color/Form: Powder
• Density: 1.4287 (rough estimate)
• Melting Point: 174-176 ºC
• Boiling Point: 639.8°C at 760 mmHg
• Flash Point: 340.7ºC
• Refractive Index: -36 ° (C=1, H2O)
• Water Partition Coefficient: >=10 g/100 mL at 19 ºC
• PSA: 143.72000
• LogP: -2.31120
• Merck: 8198
• Specific Rotation: -38° (c=1, in H2O)
• Solubility: Soluble in water, slightly soluble in ethanol, chloroform and ether.
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Ribavirin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：UN 3152 9/PG 2
• WGK Germany：3
• Hazard Category Code： 61
• Safety Instruction： 53-22-45-37/39-26
• RTECS：XZ4250000
• Hazardous Material Identification：
• Toxicity：LD50 i.p. in mice: 1.3 g/kg; orally in rats: 5.3 g/kg (Witkowski, 1972)
• Storage Condition：2-8°C
• Risk Phrases：R61
• Packing Group：II
• Safety Term：9
• Packing Group：II
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Triazole ribonucleosides and ribonucleotides
• Other Chemical Reagents